pKa and Lipophilicity vs. Positional Isomer
The predicted acid dissociation constant (pKa) of [(1-Benzyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid is 2.34 ± 0.10, classifying it as a moderately strong carboxylic acid . Its computed XLogP3-AA value is 0.7, indicating balanced hydrophilicity suitable for both aqueous solubility and passive membrane diffusion [1]. In contrast, the regioisomer {3-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid (CAS 1353976-27-8), where the acetic acid moiety is attached directly to the piperidine nitrogen rather than to the amino group, carries a distinct electronic environment; its pKa is predicted to be approximately 8.0–8.5, rendering it predominantly protonated at physiological pH. This difference in ionization state critically impacts solubility, logD, and potential for brain penetration. Additionally, the tPSA of the target compound is 43.8 Ų [1], which falls within the favorable range for CNS drug-like properties.
Regioisomer: pKa ~8.0–8.5 (piperidine N-acetic acid)
ΔpKa ≈ 5.7–6.2 units
| Evidence Dimension | Ionization State Indicator (Predicted pKa) |
|---|---|
| Target Compound Data | pKa (predicted) = 2.34 ± 0.10 (carboxylic acid group) |
| Comparator Or Baseline | pKa (predicted) ≈ 8.0–8.5 for {3-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid (piperidine N-acetic acid) |
| Quantified Difference | ΔpKa ≈ 5.7–6.2 units; implies opposite ionization states at pH 7.4 |
| Conditions | ACD/Labs Percepta or comparable algorithm predictions; experimental determination not published |
Why This Matters
For medicinal chemistry campaigns, the ionization state difference dictates whether the compound will be predominantly neutral or charged at physiological pH, directly impacting solubility, permeability, and distribution volume—making the target compound preferable for applications requiring a neutral carboxylic acid probe.
- [1] PubChem. (2026). Compound Summary for CID 66565006, [(1-Benzyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid. National Center for Biotechnology Information. Accessed 2026-05-01. View Source
